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Compound of Interest

Compound Name: Drp1-IN-1

Cat. No.: B10831888

This document provides comprehensive guidance on the proper disposal procedures for the
dynamin-related protein 1 (Drp1l) inhibitor, Drp1-IN-1. Adherence to these protocols is critical
for ensuring laboratory safety and minimizing environmental impact. The following procedures

are designed for researchers, scientists, and drug development professionals handling this
compound.

Quantitative Data Summary

For ease of reference, the key quantitative data for Drp1-IN-1 are summarized in the table
below.
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Property Value

Chemical Name Drpl-IN-1

Alternative Names comp A-7

CAS Number 2247733-08-8

Molecular Formula C22H24NsOS

Molecular Weight 448.54 g/mol

ICso0 0.91 uM for Drpl

Solubility 100 mg/mL (222.95 mM) in DMSO (with
ultrasonic)

Appearance Solid

Stock solution: -80°C (6 months); -20°C (1

Storage Temperature
month)

Detailed Disposal Protocol for Drpl1-IN-1

Important Note: A specific Safety Data Sheet (SDS) for Drp1-IN-1 was not publicly available at
the time of this writing. The following procedures are based on general best practices for the
disposal of potent, biologically active small molecules dissolved in dimethyl sulfoxide (DMSO).
Always consult your institution's Environmental Health and Safety (EHS) department for
specific guidelines and comply with all local, regional, and national regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling Drp1-IN-1 for disposal, ensure you are wearing the appropriate PPE to
prevent skin and eye contact, inhalation, and ingestion.

e Gloves: Wear chemically resistant gloves (e.g., butyl rubber or nitrile gloves; check your
institution's glove compatibility chart for DMSO).

o Eye Protection: Use safety glasses with side shields or chemical splash goggles.

o Lab Coat: A standard laboratory coat is required.
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» Respiratory Protection: If handling the solid form outside of a certified chemical fume hood or
if aerosolization is possible, a NIOSH-approved respirator may be necessary.

Step 2: Waste Segregation and Collection

Proper segregation of chemical waste is crucial.
e Solid Waste:

o Collect any unused or expired solid Drp1-IN-1 in its original container or a clearly labeled,
sealed waste container.

o Contaminated consumables such as weigh boats, pipette tips, and microfuge tubes should
be placed in a designated solid chemical waste container.

e Liquid Waste (Drp1-IN-1 in DMSO):

o Collect all solutions of Drp1-IN-1 in a dedicated, leak-proof, and clearly labeled hazardous
waste container.

o The container should be labeled "Hazardous Waste: Drp1-IN-1 in DMSQO" and include the
approximate concentrations.

o Do not mix this waste with other solvent streams unless explicitly permitted by your
institution's EHS guidelines. DMSO can facilitate the absorption of other chemicals
through the skin.

e Aqueous Waste:

o If any experimental procedures result in aqueous solutions containing Drp1-IN-1, these
should also be collected as hazardous aqueous waste. Do not pour down the drain.

Step 3: Decontamination of Equipment and Surfaces

¢ Glassware and Equipment: Reusable glassware and equipment should be decontaminated.
A common procedure involves rinsing with a suitable solvent (e.g., ethanol or isopropanol) to
remove the compound, followed by a thorough wash with soap and water. The initial solvent
rinse should be collected as hazardous waste.
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o Work Surfaces: Clean the work area (e.g., chemical fume hood sash and surface, benchtop)
with a detergent solution, followed by a rinse with water. All cleaning materials (e.g., paper
towels) should be disposed of as solid hazardous waste.

Step 4: Final Disposal

» Store all waste containers in a designated, secure secondary containment area until they are
collected by your institution's EHS personnel.

e Ensure all waste containers are properly sealed and labeled with a completed hazardous
waste tag as required by your institution.

e The primary method for the final disposal of organic solvent waste, such as DMSO
containing dissolved chemicals, is typically high-temperature incineration by a licensed
hazardous waste disposal company.[1][2]

Visual Workflow for Drp1-IN-1 Disposal

The following diagram illustrates the logical steps for the safe disposal of Drp1-IN-1.
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Caption: Logical workflow for the proper disposal of Drp1-IN-1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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